5-Bromo-6-chloro-3-indolyl-b-D-glucuronide
5-Bromo-6-chloro-3-indolyl-b-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
144110-42-9
VCID:
VC21086428
InChI:
InChI=1S/C14H13BrClNO7/c15-5-1-4-7(2-6(5)16)17-3-8(4)23-14-11(20)9(18)10(19)12(24-14)13(21)22/h1-3,9-12,14,17-20H,(H,21,22)/t9-,10-,11+,12-,14+/m0/s1
SMILES:
C1=C2C(=CC(=C1Br)Cl)NC=C2OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C14H13BrClNO7
Molecular Weight:
422.61 g/mol
5-Bromo-6-chloro-3-indolyl-b-D-glucuronide
CAS No.: 144110-42-9
Cat. No.: VC21086428
Molecular Formula: C14H13BrClNO7
Molecular Weight: 422.61 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 144110-42-9 |
|---|---|
| Molecular Formula | C14H13BrClNO7 |
| Molecular Weight | 422.61 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[(5-bromo-6-chloro-1H-indol-3-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C14H13BrClNO7/c15-5-1-4-7(2-6(5)16)17-3-8(4)23-14-11(20)9(18)10(19)12(24-14)13(21)22/h1-3,9-12,14,17-20H,(H,21,22)/t9-,10-,11+,12-,14+/m0/s1 |
| Standard InChI Key | GAZVSOQUFLIBJQ-BYNIDDHOSA-N |
| Isomeric SMILES | C1=C2C(=CC(=C1Br)Cl)NC=C2O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O |
| SMILES | C1=C2C(=CC(=C1Br)Cl)NC=C2OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Canonical SMILES | C1=C2C(=CC(=C1Br)Cl)NC=C2OC3C(C(C(C(O3)C(=O)O)O)O)O |
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